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These application notes provide a detailed overview of the Sulfinol-D process, a widely used
technology for the removal of acid gases from sour gas streams. The content is tailored for
researchers, scientists, and drug development professionals who may encounter gas treatment
and purification processes in their work.

1. Introduction

The Sulfinol process is a regenerative gas treating technology that utilizes a hybrid solvent to
remove hydrogen sulfide (Hz2S), carbon dioxide (CO3z), carbonyl sulfide (COS), mercaptans,
and other organic sulfur compounds from natural, refinery, and synthesis gas streams.[1][2]
The "D" designation in Sulfinol-D indicates the use of Di-isopropanolamine (DIPA) as the
chemical solvent component.[1] This process is particularly advantageous due to its high acid
gas removal capacity and lower energy requirements for solvent regeneration compared to
purely chemical solvent systems.[3][4] The hybrid nature of the solvent, combining both a
chemical and a physical solvent, allows for efficient removal of a broad range of sulfur-
containing impurities.[1][3]

2. Process Description
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A typical Sulfinol-D unit operates in a continuous, closed-loop cycle involving two main stages:
absorption and regeneration (stripping).

e Absorption: Sour gas enters the bottom of the absorber column (contactor) and flows
upward, counter-current to the lean Sulfinol-D solvent, which is introduced at the top.[4] The
intimate contact between the gas and the solvent, facilitated by trays or packing within the
column, allows for the selective absorption of acid gases and other sulfur compounds into
the solvent. This absorption occurs through a combination of chemical reaction with DIPA
and physical dissolution in Sulfolane. The treated sweet gas, now depleted of the target
impurities, exits from the top of the absorber.

o Regeneration: The "rich" solvent, laden with the absorbed acid gases, exits the bottom of the
absorber and is preheated in a lean/rich solvent heat exchanger.[4] It then flows to the
regenerator (stripper), where the absorbed acid gases are removed from the solvent. This is
achieved by applying heat, typically through a reboiler, and reducing the pressure, which
reverses the absorption reactions and releases the dissolved gases.[4] The liberated acid
gases, along with steam, exit the top of the regenerator.

e Solvent Recirculation: The regenerated "lean” solvent is pumped from the bottom of the
regenerator, cooled in the lean/rich solvent heat exchanger and then further cooled in a lean
solvent cooler before being recirculated back to the top of the absorber, thus completing the
cycle.[3] The acid gas stream from the regenerator is cooled to condense any water vapor,
and the sour water is typically returned to the system as reflux, while the concentrated acid
gas is sent for further processing, such as in a Claus plant for sulfur recovery.[4]

3. Data Presentation

The operational parameters and solvent composition of a Sulfinol-D unit can be tailored to
specific feed gas conditions and desired treated gas specifications.[1] Below is a table
summarizing typical quantitative data for the process.
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Parameter Typical Value Unit Reference(s)
Solvent Composition
Di-isopropanolamine

30-45 wt % [4]
(DIPA)
Sulfolane 40 - 60 wt % [4]
Water 5-15 wt % [4]
Operating Conditions
Absorber Inlet

45 - 52 °C [5]
Temperature
Regenerator Bottom ]

Varies °C
Temperature
Treated Gas H2S

T <4 ppmv [6]

Specification
Treated Gas Total

<40 ppmv [1]

Sulfur

4. Experimental Protocols

Detailed, proprietary experimental protocols for the Sulfinol-D process are not publicly

available. However, routine monitoring and control of the unit would involve a suite of standard

analytical technigues to ensure optimal performance, prevent corrosion, and minimize solvent

degradation. The following outlines the types of experimental procedures typically employed:

¢ Solvent Analysis:

o Amine Concentration (DIPA): Titration with a standard acid (e.g., HCI) is a common

method to determine the concentration of the amine component. This ensures the

chemical absorption capacity of the solvent is maintained.

o Sulfolane Concentration: Gas chromatography (GC) or high-performance liquid

chromatography (HPLC) can be used to determine the concentration of the physical

solvent component.
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o Water Content: Karl Fischer titration is the standard method for accurately measuring the
water content in the solvent, which is crucial for process performance and preventing
issues like foaming.[3]

o Acid Gas Loading: The amount of acid gas absorbed in the rich solvent is a key
performance indicator. This is typically determined by titration or by using specialized
analytical equipment to measure the evolved gas upon acidification.

e Gas Analysis:

o Inlet and Outlet Gas Composition: Gas chromatography is used to measure the
concentration of H2S, CO2, mercaptans, and other sulfur compounds in the sour gas feed
and the treated sweet gas. This data is essential for verifying that the unit is meeting the
required product specifications.

o Contaminant Monitoring:

o Heat Stable Salts (HSS): lon chromatography is used to measure the concentration of
heat stable salts, which can form from the reaction of the amine with strong acids and can
lead to corrosion and reduced solvent capacity.

o Degradation Products: Techniques like GC-MS (Gas Chromatography-Mass
Spectrometry) or LC-MS (Liquid Chromatography-Mass Spectrometry) can be employed
to identify and quantify solvent degradation products. For instance, in Sulfinol-D, the
formation of oxazolidone can be a concern.[6]

5. Mandatory Visualization
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Caption: Process flow diagram of a typical Sulfinol-D gas treating unit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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